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Compound of Interest
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Cat. No.: B14099515

For Researchers, Scientists, and Drug Development Professionals

Introduction

Yadanzioside L is a naturally occurring quassinoid, a class of bitter principles derived from the
plant family Simaroubaceae. Isolated from the seeds of Brucea javanica (L.) Merr., a plant with
a long history in traditional medicine, Yadanzioside L has garnered scientific interest primarily
for its antiviral activity. This technical guide provides a comprehensive overview of the chemical
structure, properties, and known biological activities of Yadanzioside L, with a focus on
experimental details and potential avenues for future research.

Chemical Structure and Properties

Yadanzioside L is a complex tetracyclic triterpenoid glycoside. Its core structure is based on
the picrasane skeleton, characteristic of quassinoids. The molecule features a highly
oxygenated framework with multiple stereocenters, a glucopyranosyl moiety, and an ester side
chain.

The chemical identity of Yadanzioside L is defined by the following identifiers:

« IUPAC Name: methyl (1R,2S,3R,6R,8R,13S,14R,15R,16S)-15,16-dihydroxy-3-[(E)-4-
hydroxy-3,4-dimethylpent-2-enoyl]oxy-9,13-dimethyl-4,11-dioxo-10-[(2S,3R,4S,5S,6R)-3,4,5-
trihydroxy-6-(hydroxymethyl)oxan-2-yljoxy-5,18-
dioxapentacyclo[12.5.0.01,5.02,17.08,13]nonadec-9-ene-17-carboxylate[1]
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e CAS Number: 99132-97-5[1][2]
e Molecular Formula: C3aHa6017[1][2]

e Molecular Weight: 726.72 g/mol

Physicochemical Properties

A summary of the key physicochemical properties of Yadanzioside L is presented in the table
below. This data is essential for its handling, formulation, and interpretation of biological activity.

Property Value Source
Molecular Formula C34H46017

Molecular Weight 726.72 g/mol

CAS Number 99132-97-5

) . i Inferred from related
Appearance White to off-white solid
compounds

Powder: -20°C for 2 years; In
Storage DMSO: 4°C for 2 weeks, -80°C

for 6 months

Biological Activity
The primary reported biological activity of Yadanzioside L is its potent antiviral effect against
the Tobacco Mosaic Virus (TMV).

Anti-Tobacco Mosaic Virus (TMV) Activity

Yadanzioside L has demonstrated significant inhibitory activity against the Tobacco Mosaic

Virus, a widespread plant pathogen.

Activity ICs0 Source

Anti-TMV Activity 4.86 uM
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The antiviral structure-activity relationships of quassinoids against TMV have been a subject of
study, suggesting that specific structural features of these molecules are crucial for their
inhibitory effects.

Experimental Protocols
Isolation of Yadanzioside L

Yadanzioside L is isolated from the seeds of Brucea javanica. The general procedure involves
the extraction of the plant material with ethanol, followed by a series of chromatographic
separations to purify the individual quassinoids.

General Workflow for Quassinoid Isolation:

—
Dried Seeds of Brucea javanica Extraction with Ethanol Solvent Partitioning Colu(rgi:: C(;h(r;oerlnaoul))gsr;aphy Preparative HPLC Purified Yadanzioside L

Click to download full resolution via product page

Figure 1. General workflow for the isolation of Yadanzioside L.

While a specific detailed protocol for Yadanzioside L is not readily available in the public
domain, the isolation of related quassinoids from Brucea javanica typically involves the
following steps:

o Extraction: The dried and powdered seeds are extracted exhaustively with ethanol at room
temperature. The solvent is then removed under reduced pressure to yield a crude extract.

» Partitioning: The crude extract is suspended in water and partitioned successively with
solvents of increasing polarity, such as petroleum ether, ethyl acetate, and n-butanol, to
separate compounds based on their polarity.

o Column Chromatography: The fraction containing the quassinoid glycosides (typically the n-
butanol fraction) is subjected to column chromatography on silica gel and/or octadecylsilyl
(ODS) silica gel. Elution is performed with a gradient of solvents, such as chloroform-
methanol or methanol-water mixtures.
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e Preparative High-Performance Liquid Chromatography (HPLC): Fractions enriched with
Yadanzioside L are further purified by preparative HPLC on a C18 column to yield the pure
compound.

Anti-Tobacco Mosaic Virus (TMV) Assay

The anti-TMV activity of Yadanzioside L is typically evaluated using the half-leaf or leaf-disk
method. This bioassay relies on the formation of local lesions on the leaves of a susceptible
host plant, such as Nicotiana glutinosa, upon infection with TMV. The inhibitory effect of a
compound is determined by the reduction in the number of local lesions compared to a control.

Experimental Workflow for Anti-TMV Assay:
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Preparation

Prepare Yadanzioside L solutions

Prepare TMV suspension . .
P P (various concentrations)

Inoculation
Mix TMV with Yadanzioside L Inoculate the other half with
(or control buffer) TMV and control buffer

Inoculate one half of a
Nicotiana glutinosa leaf

control_inocorate

Incubation and Observatior

Incubate plants for 2-3 days

Count local lesions on
each half of the leaf

Data Al
\

nalysis

Calculate inhibition rate and ICso
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Yadanzioside L
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Yadanzioside-L | C34H46017 | CID 6436225 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. Yadanzioside L Datasheet DC Chemicals [dcchemicals.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Yadanzioside L:
Chemical Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14099515#yadanzioside-I-s-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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